Cas no 1352535-93-3 (1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352535-93-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5169202
• Update Time: 2025-10-17

1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C12H17N3O/c1-8-6-12(13)14-7-10(8)11-4-3-5-15(11)9(2)16/h6-7,11H,3-5H2,1-2H3,(H2,13,14)
• InChI Key： DXRXYSDAQZTIDJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=C(C)C=C(N)N=C1)C

Computed Properties

• Exact Mass: 219.137
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Additional information on 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352535-93-3)

1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352535-93-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMMP, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a pyrrolidine ring substituted with a 6-amino-4-methyl-pyridin-3-yl group and an ethanone moiety, which collectively contribute to its pharmacological properties.

The development and study of 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its evaluation in preclinical and clinical settings.

In the context of medicinal chemistry, AMMP has shown promise as a modulator of specific biological pathways. Research has indicated that this compound can interact with key enzymes and receptors, potentially modulating signaling cascades involved in disease progression. For instance, studies have explored its effects on kinases, G-protein coupled receptors (GPCRs), and ion channels, highlighting its versatility as a pharmacological tool.

The structural design of 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is crucial for its biological activity. The pyrrolidine ring provides conformational flexibility, allowing the molecule to adopt various orientations that can optimize binding to target proteins. The 6-amino-4-methyl-pyridin-3-yl group, on the other hand, introduces hydrogen bonding and hydrophobic interactions that enhance the compound's affinity for specific binding sites.

In terms of therapeutic applications, AMMP has been investigated for its potential in treating neurological disorders, cancer, and inflammatory conditions. Preclinical studies have demonstrated that this compound can exert neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells. Additionally, its ability to inhibit certain kinases involved in cancer cell proliferation has made it a candidate for further exploration in oncology research.

The pharmacokinetic properties of 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone have also been studied to ensure its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and therapeutic efficacy. In particular, its oral bioavailability and plasma stability have been optimized through structural modifications.

Clinical trials are currently underway to evaluate the safety and efficacy of AMMP in human subjects. These trials aim to validate the preclinical findings and assess the compound's potential as a therapeutic agent. Early results have been promising, with no significant adverse effects reported at therapeutic doses.

Beyond its direct therapeutic applications, 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone serves as a valuable tool for understanding complex biological processes. Its use in cell-based assays and animal models has provided insights into the mechanisms underlying various diseases, contributing to the broader field of biomedical research.

In conclusion, 1-[2-(6-Amino-4-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352535-93-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its biological activity, paving the way for innovative treatments in various medical fields.